Cas no 117375-15-2 (Methyl hexahydro-1H-pyrrolizine-7a-carboxylate)
Methyl hexahydro-1H-pyrrolizine-7a-carboxylate is a versatile heterocyclic compound featuring a pyrrolizine core with a carboxylate ester functional group. Its saturated bicyclic structure enhances stability, making it suitable for applications in pharmaceutical intermediates and organic synthesis. The ester moiety provides reactivity for further derivatization, enabling its use in the development of bioactive molecules. The compound's rigid framework is advantageous for constructing stereochemically defined scaffolds in medicinal chemistry. Its synthetic utility is underscored by compatibility with a range of reaction conditions, facilitating incorporation into complex molecular architectures. This compound is particularly valuable for researchers exploring novel pharmacophores or constrained peptidomimetics.
117375-15-2 structure
Product Name:Methyl hexahydro-1H-pyrrolizine-7a-carboxylate
CAS No:117375-15-2
MF:C9H15NO2
MW:169.220902681351
MDL:MFCD10699450
CID:131547
PubChem ID:394149
Update Time:2025-10-20
Methyl hexahydro-1H-pyrrolizine-7a-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl hexahydro-1H-pyrrolizine-7a-carboxylate
- 1H-Pyrrolizine-7a(5H)-carboxylicacid, tetrahydro-, methyl ester
- methyl 1,2,3,5,6,7-hexahydropyrrolizine-8-carboxylate
- Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate
- tetrahydro-1H-Pyrrolizine-7a(5H)-carboxylic acid Methyl ester
- 1H-Pyrrolizine-7a(5H)-carboxylicacid,tetrahydro-,methylester(9CI)
- PS-17323
- AKOS006303437
- CHEMBL2005574
- HBZKVVLPFLBBNV-UHFFFAOYSA-N
- EN300-7420374
- SY332077
- 1H-Pyrrolizine-7a(5H)-carboxylic acid, tetrahydro-, methyl ester
- NSC697383
- Methylhexahydro-1H-pyrrolizine-7a-carboxylate
- NSC-697383
- P10993
- PB14844
- 117375-15-2
- 7a-(methoxycarbonyl)-hexahydro-1h-pyrrolizine
- DTXSID80327863
- MFCD10699450
- J-522604
- CS-0054636
- NCI60_034721
- SCHEMBL6816556
- Methyl 5-azabicyclo[3.3.0]octanecarboxylate
- METHYL HEXAHYDROPYRROLIZINE-7A-CARBOXYLATE
-
- MDL: MFCD10699450
- Inchi: 1S/C9H15NO2/c1-12-8(11)9-4-2-6-10(9)7-3-5-9/h2-7H2,1H3
- InChI Key: HBZKVVLPFLBBNV-UHFFFAOYSA-N
- SMILES: O(C)C(C12CCCN1CCC2)=O
Computed Properties
- Exact Mass: 169.11035
- Monoisotopic Mass: 169.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 1
Experimental Properties
- PSA: 29.54
Methyl hexahydro-1H-pyrrolizine-7a-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198266-100mg |
Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate |
117375-15-2 | 95% | 100mg |
$185 | 2023-03-07 | |
| Chemenu | CM198266-250mg |
Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate |
117375-15-2 | 95% | 250mg |
$308 | 2023-03-07 | |
| Chemenu | CM198266-1g |
Methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate |
117375-15-2 | 95% | 1g |
$616 | 2023-03-07 | |
| Alichem | A109008057-1g |
Methyl hexahydro-1H-pyrrolizine-7a-carboxylate |
117375-15-2 | 95% | 1g |
$508.80 | 2023-09-04 | |
| Bestfluorodrug | YFL00002-100.0mg |
methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate |
117375-15-2 | 97% | 100.0mg |
¥900 | 2023-01-04 | |
| Bestfluorodrug | YFL00002-500.0mg |
methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate |
117375-15-2 | 97% | 500.0mg |
¥2100 | 2023-01-04 | |
| Bestfluorodrug | YFL00002-1.0g |
methyl tetrahydro-1H-pyrrolizine-7a(5H)-carboxylate |
117375-15-2 | 97% | 1.0g |
¥3150 | 2023-01-04 | |
| eNovation Chemicals LLC | Y1053221-1G |
methyl hexahydro-1H-pyrrolizine-7a-carboxylate |
117375-15-2 | 97% | 1g |
$275 | 2024-07-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN2011179-1G |
methyl hexahydro-1H-pyrrolizine-7a-carboxylate |
117375-15-2 | 97% | 1g |
¥ 1,907.00 | 2023-03-16 | |
| eNovation Chemicals LLC | Y1053221-100mg |
methyl hexahydro-1H-pyrrolizine-7a-carboxylate |
117375-15-2 | 97% | 100mg |
$100 | 2024-07-21 |
Methyl hexahydro-1H-pyrrolizine-7a-carboxylate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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